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Compound of Interest

Compound Name: Benzyl (6-bromohexyl)carbamate

Cat. No.: B038270

For laboratory professionals engaged in research and development, the responsible
management of chemical waste is paramount for ensuring both personal safety and
environmental protection. Benzyl (6-bromohexyl)carbamate, a halogenated organic
compound, requires specific disposal procedures due to its hazardous properties. This guide
provides a detailed, step-by-step protocol for its proper disposal, adhering to standard safety
practices.

Key Safety and Disposal Information

Proper handling and disposal of Benzyl (6-bromohexyl)carbamate are dictated by its
chemical characteristics and associated hazards. The following table summarizes essential
data for this compound.
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Parameter

Information

Chemical Name

Benzyl (6-bromohexyl)carbamate

CAS Number

116784-97-5

Hazard Classification

Skin Irritant (Category 2), Eye Irritant (Category
2)[1]

Hazard Statements

H315: Causes skin irritation.[1]H319: Causes

serious eye irritation.[1]

Primary Disposal Route

As a halogenated organic waste, it must be
segregated from non-halogenated waste
streams and disposed of through a licensed
hazardous waste disposal company.[2][3]
Halogenated organic wastes are typically
incinerated at high temperatures in regulated

facilities.[3]

Incompatible Wastes

Do not mix with non-halogenated organic waste,
strong acids, bases, heavy metals, or oxidizing
agents.[2][4][5] Mixing halogenated and non-
halogenated waste can significantly increase

disposal costs.[2][4]

Container Requirements

Use a designated, compatible, and clearly
labeled hazardous waste container.[2][6] These
are often green-labeled carboys for halogenated
organic wastes.[2][3] The container must have a
secure, tight-fitting lid and be kept closed except
when adding waste.[2][7] Metal containers are
generally not recommended as halogenated

compounds can degrade and corrode the metal.

[2][5]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of Benzyl (6-

bromohexyl)carbamate and associated contaminated materials.
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1.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is

mandatory to wear appropriate PPE to prevent skin and eye contact.[6]

2.

Gloves: Chemical-resistant gloves (e.g., nitrile).[6]
Eye Protection: Safety goggles or a face shield.[6]
Protective Clothing: A lab coat or other protective garments.[6]

Waste Segregation and Collection: Proper segregation of chemical waste is a critical step in

ensuring safe and compliant disposal.

3.

Designated Waste Container: Collect waste Benzyl (6-bromohexyl)carbamate in a
designated hazardous waste container specifically for halogenated organic compounds.[2][3]

[7]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Benzyl (6-bromohexyl)carbamate”.[2][6] The label should also indicate
the hazards (e.g., "Irritant").

Solid vs. Liquid Waste:

o Solid Waste: If the compound is in solid form, transfer it carefully to the waste container,
avoiding dust generation.

o Solutions: If the compound is in a solvent, the entire solution should be disposed of in the
halogenated waste container. Do not attempt to evaporate the solvent in a fume hood.

Contaminated Materials: Any materials that have come into contact with Benzyl (6-
bromohexyl)carbamate, such as weighing paper, contaminated gloves, and absorbent
pads from spills, must also be disposed of in the same designated hazardous waste
container.[6]

Spill Management: In the event of a spill, follow these procedures to minimize exposure and

ensure proper cleanup.

Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]
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o Containment: Contain the spill using an inert absorbent material such as vermiculite, sand,
or commercial sorbent pads.[2][6]

o Collection: Carefully collect the absorbed material and place it in a sealed, leak-proof
container.[2]

» Labeling: Label the container as "Hazardous Waste" and specify the contents as "Spill
Debris" containing Benzyl (6-bromohexyl)carbamate.[2]

» Decontamination: Clean the spill area with soap and water.[2]

4. Final Disposal: The final step involves arranging for the removal of the hazardous waste from
the laboratory.

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for the hazardous waste container.[6]

o Record-Keeping: Follow all institutional procedures for waste manifests and record-keeping.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Benzyl
(6-bromohexyl)carbamate.
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Start: Benzyl (6-bromohexyl)carbamate
for Disposal

i

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. ldentify Waste Type

Solid Liquid
Pure Compound or Solution in

Contaminated Solid Organic Solvent

3. Place in Designated
Halogenated Waste Container

4. Ensure Container is Labeled:
'Hazardous Waste'
'‘Benzyl (6-bromohexyl)carbamate’
"Irritant’

'

5. Store Securely with Lid Closed

6. Arrange for Pickup

by EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl (6-bromohexyl)carbamate.
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Disclaimer: This guide is intended for informational purposes and should be used as a
supplement to, not a replacement for, the specific protocols and regulations provided by your
institution's Environmental Health and Safety (EHS) department. Always consult your local
regulations and institutional guidelines before handling and disposing of any hazardous
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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